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Compound of Interest

3-Chloro-4-fluorophenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B068651

An In-depth Technical Guide to the Safety and Handling of 3-Chloro-4-fluorophenylhydrazine
hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 3-Chloro-4-
fluorophenylhydrazine hydrochloride (CAS No: 175135-74-7). The following sections detalil
the material's hazards, safe handling procedures, emergency response protocols, and physical
properties to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

3-Chloro-4-fluorophenylhydrazine hydrochloride is a hazardous substance that requires
careful handling. It is classified as toxic if swallowed and causes significant skin and eye
irritation.[1] It may also cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H301/H302: Toxic / Harmful if

Acute Toxicity, Oral Category 3/ Category 4
Y 9o il swallowed[1][2]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[2][3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o
Irritation irritation[1][2][3]
Specific Target Organ Toxicity H335: May cause respiratory
i Category 3 o
— Single Exposure irritation[1][2]

Hazard Pictograms:
o Skull and Crossbones: Indicates acute toxicity (fatal or toxic).

o Exclamation Mark: Indicates skin/eye irritation, skin sensitization, acute toxicity (harmful),
narcotic effects, or respiratory tract irritation.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 3-Chloro-4-fluorophenylhydrazine
hydrochloride
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Property Value Source
CAS Number 175135-74-7 [1][4]
Molecular Formula CeH7CI2FN:2 [1]14]
Molecular Weight 197.03 g/mol [1114]
Appearance Solid / Powder [4]
Melting Point ~210°C (decomposition) [1]
Purity 98% [1]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize exposure risk.

Handling Procedures

» General Handling: Avoid all personal contact, including inhalation of dust.[2] Use only in a
well-ventilated area or under a chemical fume hood.[2][5] Do not eat, drink, or smoke when
using this product.[2][3] Wash hands and any exposed skin thoroughly after handling.[2][3]

o Engineering Controls: Ensure that eyewash stations and safety showers are close to the
workstation location.[3][5][6]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[2][3] For eye protection, use safety glasses with side-shields or goggles
conforming to EN166 or NIOSH standards.[3][7] Chemical-resistant gloves (e.g., nitrile
rubber) should be worn.[8] If dust formation is likely, a NIOSH/MSHA-approved respirator
(such as a type N95) is required.[9]

Storage Requirements

o Conditions: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.
[2][3][7] Keep away from incompatible materials such as strong oxidizing agents.[9]

e Security: Store in a locked-up area, accessible only to authorized personnel.[2][7]
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« Container Integrity: Protect containers from physical damage and check regularly for leaks.

[2]
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Risk Assessment & Control

Identify Hazard:

3-Chloro-4-fluorophenylhydrazine
hydrochloride

is subject to

Assess Risks
(Toxicity, Irritation,
Exposure Routes)

informs selection of

Implement Control Hierarchy

are [subject to

Control Measures

Review & Monitor
Effectiveness

Engineering Controls

(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective
Equipment (Gloves, Goggles)
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Emergency Protocol: Accidental Exposure

Accidental Exposure Occurs

Immediaie Actions

Remove from Source
& Alert Others

\
Begin Decontamination

(Remove Clothing, Flush Area)
based on based on based on baged on
exposure type exposure type exposure type expostrre type
First Aid Roijite
\ \ \

\
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to Fresh Air Wash with Soap & Water Flush with Water (15 min) Rinse Mouth, Give Water

Seek Immediate

Medical Attention
(Bring SDS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068651#3-chloro-4-fluorophenylhydrazine-
hydrochloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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